Nickel-cobalt

• CAS No.: 89088-09-5
• Molecular Formula: CoNi
• Molecular Weight: 117.627 g/mol
• IUPAC Name: cobalt;nickel
• InChI: InChI=1S/Co.Ni
• InChI Key: QXZUUHYBWMWJHK-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Ni]

Description

Nickel-cobalt is a useful research compound. Its molecular formula is CoNi and its molecular weight is 117.627 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

62.5 g of carboxymethyl cellulose was added to 2.5 liters of distilled water and the mixture was kneaded and deaerated to obtain a binder solution. To this binder solution was added 2.5 kg of nickel powder of about 3 μm in average particle size and the mixture was further kneaded and deaerated to obtain a slurry. A wire gauze of 40 meshes was passed through this slurry solution to deposit the slurry thereon and then this wire gauze was passed through a slit to adjust thickness and dried. Thereafter, the wire gauze was sintered at 850° C. in a hydrogen atmosphere to obtain a nickel porous sintered body. Then, an aqueous cobalt nitrate solution was prepared so that addition amount of cobalt based on nickel was 5 atom %. The above nickel porous sintered body was dipped in this aqueous cobalt nitrate solution for 15 minutes and then, was taken out, followed by removing an excess solution and drying. This was sintered at 700° C. in a hydrogen atmosphere to obtain a nickel-cobalt porous sintered body. Another aqueous chromium nitrate solution was prepared so that addition amount of chromium based on nickel was 7 atom %. The above nickel-cobalt porous sintered body was dipped in this aqueous chromium nitrate solution for 15 minutes. Then, this was taken out, followed by removing an excess solution and drying. Thereafter, this was heated at 470° C. in an air atmosphere to oxidize chromium and then was further heated to 700° C. in a hydrogen atmosphere to obtain a nickel-cobalt-chromium oxide ternary anode. Performance of a cell which had the anode obtained in this Example is shown by curve E in FIG. 2. The results were similar to those for the cell where the anode obtained in Example 1 was used.